Cas no 773130-29-3 ((E)-3-(6-Bromopyridin-2-yl)acrylic acid)

• Product Name: (E)-3-(6-Bromopyridin-2-yl)acrylic acid
• CAS No: 773130-29-3
• CID: 4658792
• Update Time: 2025-05-19

(E)-3-(6-Bromopyridin-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-Bromopyridin-2-yl)acrylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (E)-3-(6-Bromopyridin-2-yl)acrylic acid

Introduction to (E)-3-(6-Bromopyridin-2-yl)acrylic Acid

(E)-3-(6-Bromopyridin-2-yl)acrylic acid, also known by its CAS number 773130-29-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a bromine atom at the 6-position and an acrylic acid group attached at the 2-position, arranged in an (E)-configuration. This configuration imparts specific electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of (E)-3-(6-Bromopyridin-2-yl)acrylic acid typically involves multi-step processes that combine substitution, elimination, and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the pyridine-acrylic acid linkage with high fidelity. These methods not only enhance the yield but also allow for better control over the stereochemistry of the product.

One of the most promising applications of (E)-3-(6-Bromopyridin-2-yl)acrylic acid lies in its use as a building block for advanced materials. The compound's ability to form stable conjugated systems makes it ideal for applications in organic electronics. Recent studies have demonstrated its potential as a precursor for synthesizing novel π-conjugated polymers, which exhibit enhanced charge transport properties. These polymers are being explored for use in flexible electronics, such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs), where high conductivity and mechanical flexibility are critical.

In addition to materials science, (E)-3-(6-Bromopyridin-2-yl)acrylic acid has shown promise in medicinal chemistry. The compound's structure allows for the incorporation of bioactive moieties, making it a valuable intermediate in drug discovery programs. For example, researchers have utilized this compound as a scaffold for designing inhibitors of key enzymes involved in cancer progression. The bromine substituent provides a site for further functionalization, enabling the introduction of additional pharmacophores to optimize bioavailability and efficacy.

The electronic properties of (E)-3-(6-Bromopyridin-2-yl)acrylic acid also make it an attractive candidate for use in sensors and diagnostic devices. Its ability to undergo reversible redox reactions under mild conditions has been leveraged in the development of electrochemical sensors for detecting analytes such as glucose and heavy metal ions. Recent work has focused on integrating this compound into nanomaterial-based sensing platforms, which offer improved sensitivity and selectivity compared to conventional methods.

From an environmental perspective, (E)-3-(6-Bromopyridin-2-yl)acrylic acid exhibits moderate stability under standard storage conditions. However, it is recommended to store the compound in a cool, dry place away from direct sunlight to prevent degradation. Handling should be done with care to avoid exposure to strong oxidizing agents or bases, which could lead to unintended side reactions.

In summary, (E)-3-(6-Bromopyridin-2-yl)acrylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative materials, pharmaceuticals, and diagnostic tools. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.